molecular formula C11H22N2O3 B6156244 tert-butyl 3-[(aminooxy)methyl]piperidine-1-carboxylate CAS No. 1181612-73-6

tert-butyl 3-[(aminooxy)methyl]piperidine-1-carboxylate

Cat. No.: B6156244
CAS No.: 1181612-73-6
M. Wt: 230.3
InChI Key:
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Description

Physical and Chemical Properties Analysis

TBAP is likely to be a solid or liquid at room temperature . The exact physical and chemical properties such as melting point, boiling point, density, molecular formula, and molecular weight are not directly provided in the search results .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-[(aminooxy)methyl]piperidine-1-carboxylate involves the reaction of tert-butyl 3-oxopiperidine-1-carboxylate with hydroxylamine hydrochloride to form tert-butyl 3-[(aminooxy)methyl]piperidine-1-carboxylate.", "Starting Materials": [ "tert-butyl 3-oxopiperidine-1-carboxylate", "hydroxylamine hydrochloride" ], "Reaction": [ "Dissolve tert-butyl 3-oxopiperidine-1-carboxylate in a suitable solvent.", "Add hydroxylamine hydrochloride to the solution and stir at room temperature for several hours.", "Adjust the pH of the reaction mixture to basic using a suitable base.", "Extract the product with a suitable organic solvent.", "Dry the organic layer over anhydrous sodium sulfate.", "Concentrate the organic layer under reduced pressure to obtain tert-butyl 3-[(aminooxy)methyl]piperidine-1-carboxylate as a white solid." ] }

CAS No.

1181612-73-6

Molecular Formula

C11H22N2O3

Molecular Weight

230.3

Purity

95

Origin of Product

United States

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